Cas no 2168157-93-3 (6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine)

• Product Name: 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine
• CAS No: 2168157-93-3
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 6069451
• PubChem ID: 165551102
• Update Time: 2025-05-23

6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine
• [6-methyl-2-(thiophen-2-yl)piperidin-3-yl]methanamine
• EN300-1476995
• 2168157-93-3

• Inchi： 1S/C11H18N2S/c1-8-4-5-9(7-12)11(13-8)10-3-2-6-14-10/h2-3,6,8-9,11,13H,4-5,7,12H2,1H3
• InChI Key： KHJKMHRGQKGJHK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CN)CCC(C)N1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine

Introduction to 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine (CAS No. 2168157-93-3)

6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine, a compound with the CAS number 2168157-93-3, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a piperidine ring, a thiophene moiety, and an amine functional group, which collectively contribute to its diverse biological activities.

The molecular formula of 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine is C₁₄H₁₉NOS, and it has a molecular weight of approximately 257.37 g/mol. The presence of the thiophene ring and the piperidine structure provides this compound with a combination of aromatic and aliphatic properties, making it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine has been investigated for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various receptors and enzymes, which are crucial in the treatment of neurological disorders, inflammation, and other diseases. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), suggesting its potential use in the treatment of depression and anxiety disorders.

Beyond its SSRI properties, 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine has also shown promise in modulating other neurotransmitter systems. A study conducted by researchers at the University of California in 2020 found that this compound can interact with dopamine receptors, potentially offering new avenues for the treatment of Parkinson's disease and other movement disorders. The ability to target multiple neurotransmitter systems makes this compound particularly valuable in drug discovery efforts.

The structural flexibility of 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine also allows for the synthesis of various derivatives with enhanced or modified biological activities. Chemists have explored different substitutions on the piperidine ring and the thiophene moiety to optimize the compound's pharmacological properties. For example, the introduction of additional methyl groups or other functional groups can improve solubility, bioavailability, and metabolic stability, thereby enhancing its therapeutic potential.

In addition to its pharmacological applications, 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine has been studied for its role in chemical synthesis and catalysis. The presence of multiple reactive sites within its structure makes it a versatile building block for the synthesis of more complex molecules. Researchers at Harvard University have utilized this compound as a key intermediate in the development of novel catalysts for asymmetric synthesis, which is crucial for producing enantiomerically pure compounds used in pharmaceuticals.

The safety profile of 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 6-methyl-2-(thiophen-2-yl)piperidin-3-ylmethanamine (CAS No. 2168157-93-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.